Cas no 590-50-1 (4,4-Dimethyl-2-pentanone)
4,4-Dimethyl-2-pentanone structure
Product Name:4,4-Dimethyl-2-pentanone
CAS No:590-50-1
MF:C7H14O
MW:114.185462474823
MDL:MFCD00008854
CID:368601
PubChem ID:24848298
Update Time:2025-04-19
4,4-Dimethyl-2-pentanone Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone,4,4-dimethyl-
- 4,4-dimethylpentan-2-one
- 4,4-DiMethyl-2-pentanone
- 2-Pentanone, 4,4-dimethyl-
- Methyl neopentyl ketone
- Neopentyl methyl ketone
- Methyl neoamyl ketone
- 4,4-dimethyl-pentan-2-one
- AZASWMGVGQEVCS-UHFFFAOYSA-N
- NSC944
- VZ27540
- A832134
- Z22354
- EINECS 209-685-2
- neo-C5H11COCH3
- SCHEMBL104505
- 4,4-Dimethyl-2-pentanone, 99%
- CS-0264549
- AKOS009156830
- DTXSID4073914
- MFCD00008854
- NS00034071
- 590-50-1
- FT-0632456
- InChI=1/C7H14O/c1-6(8)5-7(2,3)4/h5H2,1-4H
- EN300-93150
- WT892W449L
- UNII-WT892W449L
- Z1171198845
- NSC-944
- NSC 944
- AS-44232
- DTXCID7042516
- DB-053310
- 4,4Dimethylpentan2one
- A10213
- 4,4-Dimethyl-2-pentanone
-
- MDL： MFCD00008854
- Inchi： 1S/C7H14O/c1-6(8)5-7(2,3)4/h5H2,1-4H3
- InChI Key： AZASWMGVGQEVCS-UHFFFAOYSA-N
- SMILES： O=C(C)CC(C)(C)C
Computed Properties
- Exact Mass: 114.10400
- Monoisotopic Mass: 114.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.6
- Molecular Weight: 114.19
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.809 g/mL at 25 °C(lit.)
- Melting Point: -64°C
- Boiling Point: 125-130 °C(lit.)
- Flash Point: Fahrenheit: 66.2 ° f
Celsius: 19 ° c - Refractive Index: n20/D 1.404(lit.)
- PSA: 17.07000
- LogP: 2.01160
4,4-Dimethyl-2-pentanone Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225
- Warning Statement： P210
- Hazardous Material transportation number：UN 1224 3/PG 2
- WGK Germany：3
- Hazard Category Code： 11
- Safety Instruction： S16-S29-S33
-
Hazardous Material Identification：
- HazardClass：3.1
- PackingGroup：II
- Packing Group：II
- Hazard Level：3.1
- Safety Term：3.1
- Packing Group：II
- Risk Phrases：R11
4,4-Dimethyl-2-pentanone Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4,4-Dimethyl-2-pentanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D471830-100mg |
4,4-Dimethyl-2-pentanone |
590-50-1 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | D471830-250mg |
4,4-Dimethyl-2-pentanone |
590-50-1 | 250mg |
$92.00 | 2023-05-18 | ||
| TRC | D471830-500mg |
4,4-Dimethyl-2-pentanone |
590-50-1 | 500mg |
$115.00 | 2023-05-18 | ||
| TRC | D471830-1g |
4,4-Dimethyl-2-pentanone |
590-50-1 | 1g |
$ 115.00 | 2022-06-05 | ||
| TRC | D471830-2.5g |
4,4-Dimethyl-2-pentanone |
590-50-1 | 2.5g |
$201.00 | 2023-05-18 | ||
| TRC | D471830-5g |
4,4-Dimethyl-2-pentanone |
590-50-1 | 5g |
$385.00 | 2023-05-18 | ||
| Apollo Scientific | OR0844-5g |
4,4-Dimethylpentan-2-one |
590-50-1 | 99% | 5g |
£249.00 | 2025-02-19 | |
| Apollo Scientific | OR0844-25g |
4,4-Dimethylpentan-2-one |
590-50-1 | 99% | 25g |
£871.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02953-5g |
4,4-Dimethylpentan-2-one |
590-50-1 | 99% | 5g |
¥3088.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02953-25g |
4,4-Dimethylpentan-2-one |
590-50-1 | 99% | 25g |
¥10748.0 | 2024-07-19 |
4,4-Dimethyl-2-pentanone Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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